N-(4-fluorophenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-4-(triazol-1-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C14H16FN5O/c15-11-1-3-12(4-2-11)17-14(21)19-8-5-13(6-9-19)20-10-7-16-18-20/h1-4,7,10,13H,5-6,8-9H2,(H,17,21)
• InChI Key: ZOVFMYNJASIFFU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=CN=N2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C14H16FN5O
• Molecular Weight: 289.31 g/mol

Description

N-(4-fluorophenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide (FTPPC) is an organic compound with a wide range of applications in the scientific and medical fields. FTPPC is a versatile compound, with a number of potential uses in laboratory experiments, as well as therapeutic applications.

Scientific Research Applications

N-(4-fluorophenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide is used in a variety of scientific research applications, such as the study of enzyme inhibition, protein-protein interactions, and signal transduction. It has also been used in the study of drug metabolism and toxicity, as well as in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide is not fully understood. However, it is believed to interact with enzymes and proteins in a variety of ways, including competitive inhibition and allosteric modulation. N-(4-fluorophenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide has also been shown to interact with signal transduction pathways, leading to changes in gene expression and other cellular processes.
Biochemical and Physiological Effects
N-(4-fluorophenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes and proteins, leading to changes in gene expression, cell growth, and other cellular processes. In addition, N-(4-fluorophenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide has a number of advantages for laboratory experiments. It is a versatile compound, with a wide range of applications in scientific research. It is also relatively easy to synthesize and is relatively stable. However, there are some limitations to the use of N-(4-fluorophenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide in laboratory experiments. For example, it is a relatively expensive compound and is not widely available.

Future Directions

N-(4-fluorophenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide has a number of potential future applications. For example, it could be used to study the mechanism of action of drugs, as well as to develop new therapeutic agents. It could also be used to study the role of enzymes and proteins in disease, as well as to develop new diagnostic tools. Additionally, N-(4-fluorophenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide could be used to study the effects of environmental toxins, as well as to develop new drug delivery systems.

Synthesis Methods

N-(4-fluorophenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide is synthesized by a multi-step process that involves the reaction of 4-fluorophenyl-1H-1,2,3-triazole with piperidine-1-carboxylic acid in the presence of a base. The reaction is carried out in a solvent, such as dimethylformamide, and the product is isolated by filtration. The final product is a white powder with a melting point of 163-164°C.